Cas no 2680674-83-1 (benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate)

• Product Name: benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate
• CAS No: 2680674-83-1
• MF: C₁₅H₁₇IN₄O₂
• MW: 412.225555181503
• CID: 5621062
• PubChem ID: 165925235
• Update Time: 2025-05-20

benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28303676
• 2680674-83-1
• benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C15H17IN4O2/c16-14-9-17-18-20(14)13-7-4-8-19(10-13)15(21)22-11-12-5-2-1-3-6-12/h1-3,5-6,9,13H,4,7-8,10-11H2
• InChI Key： FTPBWGWYOJYFRX-UHFFFAOYSA-N
• SMILES： IC1=CN=NN1C1CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 412.03962g/mol
• Monoisotopic Mass: 412.03962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.2Ų

Additional information on benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate

Professional Introduction to Benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate (CAS No. 2680674-83-1)

Benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate (CAS No. 2680674-83-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of a piperidine core appended with a triazole ring and an iodine substituent, making it a promising candidate for further exploration in medicinal chemistry.

The structural motif of Benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate is particularly intriguing due to its potential biological activity. The combination of the piperidine scaffold, which is commonly found in many bioactive molecules, and the iodinated triazole moiety suggests that this compound may exhibit properties suitable for various therapeutic applications. Specifically, the iodine atom can serve as a handle for further functionalization via cross-coupling reactions, which are widely employed in the synthesis of complex pharmaceuticals.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The iodinated triazole group in Benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate has been identified as a key feature that could contribute to its interaction with biological targets. This moiety is known to participate in various chemical transformations, including Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems prevalent in many drugs.

The piperidine ring itself is a well-documented pharmacophore that contributes to the solubility and metabolic stability of many drug candidates. Its structural flexibility allows for the accommodation of diverse substituents, making it an ideal platform for medicinal chemists to explore. In particular, the presence of the carboxylate group at the 1-position of the piperidine ring in Benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate suggests potential interactions with biological receptors or enzymes through hydrogen bonding.

One of the most exciting aspects of Benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate is its potential application in the development of targeted therapies. The iodine substituent on the triazole ring provides a unique opportunity for radiolabeling, which is crucial for diagnostic imaging and therapeutic applications. This property has been exploited in various preclinical studies where such compounds have been used as probes to investigate biological pathways and assess target engagement.

The synthesis of Benzyl 3-(5-iodo-1H-1,2,3-triazol-1-y)piperidine-l-carboxy late involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the triazole ring typically employs azide-click chemistry, a powerful tool that allows for the rapid formation of triazole derivatives under mild conditions. This approach not only enhances efficiency but also minimizes side reactions, ensuring high yields and purity of the final product.

In addition to its synthetic appeal, Benzyl 3-(5-lodo-lH-l ,2 ,3 -triazol-l -y)piperidine-l-carboxy late has shown promise in preclinical studies as a modulator of various biological processes. For instance, preliminary data suggest that this compound may interact with enzymes involved in signal transduction pathways relevant to inflammatory diseases and cancer. These findings are particularly exciting as they open up new avenues for developing small-molecule drugs that can modulate these pathways with high specificity.

The pharmacokinetic properties of Benzyl 3-(5-lodo-lH-l ,2 ,3 -triazol-l -y)piperidine-l-carboxy late are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced computational methods and experimental techniques are being employed to elucidate these properties, which will guide future modifications aimed at improving bioavailability and reducing off-target effects.

The role of computational chemistry in the study of Benzyl 3-(5-lodo-lH-l ,2 ,3 -triazol-l -y)piperidine-l-carboxy late cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal conformations for this compound. These insights have informed synthetic strategies and have helped predict potential interactions with biological targets. As computational power continues to advance, we can expect even more detailed understanding of this molecule's behavior at both molecular and cellular levels.

In conclusion,Benzyl 3-(5-Iodo-IH-I ,2 ,3 -triazol-I -y)piperidine-I-carboxy late(CAS No .2680674_83_ I ) represents a fascinating example o f how structural complexity can be leveraged to develop novel therapeutics . Its unique combination o f pharmacophoric elements makes it a valuable scaffold f or further exploration . With ongoing research focused on understanding its biological activity and optimizing its pharmacokinetic properties , this compound holds significant promise f or future medical applications . As our knowledge o f chemical biology continues to expand , we can anticipate even more innovative uses f or molecules like this one .